N-(1-ethyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)propionamide

• IUPAC Name: N-(1-ethyl-6-methylpyrazolo[3,4-b]quinolin-3-yl)propanamide
• InChI: InChI=1S/C16H18N4O/c1-4-14(21)18-15-12-9-11-8-10(3)6-7-13(11)17-16(12)20(5-2)19-15/h6-9H,4-5H2,1-3H3,(H,18,19,21)
• InChI Key: VHNDVEGQAMRCCL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN(C2=C1C=C3C=C(C=CC3=N2)C)CC
• Molecular Formula: C16H18N4O
• Molecular Weight: 282.34 g/mol

Description

“N-(1-ethyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)propionamide” is a compound that belongs to the class of 1H-pyrazolo[3,4-b]quinolines. This class of compounds has been the subject of research for over 100 years, with studies focusing on their synthesis, photophysical properties, and biological activities.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]quinolines has been systematized according to the method used to assemble the pyrazolopyridine system. The main methods of synthesis include Friedländer condensation, synthesis from anthranilic acid derivatives, multicomponent synthesis, and others. A mixture of FeCl3 and polyvinyl pyrrolidine (PVP) was used to accelerate the addition of 9a–f to the double bond of 16a–c; then, an intramolecular cyclization allows the formation of products 17a–q in up to 97% yield with reaction times of 2–4 h.

Molecular Structure Analysis

1H-pyrazolo[3,4-b]quinolines are three-membered azaheterocyclic systems composed of a pyrazole and quinoline fragment. The parent structure can be modified with a number of substituents that greatly influence the physical, photophysical, and biological properties.

Chemical Reactions Analysis

The corresponding acids upon condensation and hydrolysis followed by cyclization gave pyrazoloquinolines (35a–b) which upon substitution yielded the final compound (36a–q) with good yield under tetrahydrofuran solvent medium.

Mechanism of Action

Target of Action

Similar compounds, such as 1,3-dimethyl-n-(4-propionylphenyl)-1h-pyrazolo[3,4-b]quinolin-4-amine, have shown significant activity against certain cancer cells .

Mode of Action

It’s worth noting that similar compounds have shown inhibitory activity against class ii c-met .

Result of Action

Similar compounds have shown significant activity against certain cancer cells , suggesting potential cytotoxic effects.

Future Directions

The future directions for the research on “N-(1-ethyl-6-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)propionamide” and similar compounds could involve further exploration of their synthesis methods, photophysical properties, and biological activities. There may also be potential for these compounds to be used as fluorescent sensors and in the treatment of various diseases.